Cas no 892062-29-2 (1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone)

1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone structure
892062-29-2 structure
Product Name:1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
CAS No:892062-29-2
MF:C13H21N3O2S
MW:283.389741659164
CID:2811674
PubChem ID:5202830
Update Time:2025-04-21

1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • DTXSID20409637
    • 892062-29-2
    • 1-(Azepan-1-yl)-2-[(5-propan-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
    • Inchi: 1S/C13H21N3O2S/c1-10(2)12-14-15-13(18-12)19-9-11(17)16-7-5-3-4-6-8-16/h10H,3-9H2,1-2H3
    • InChI Key: LCMAYQYIGISQJH-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C(C)C)O1)CC(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 283.13544809Da
  • Monoisotopic Mass: 283.13544809Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.5Ų
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